Cas no 70402-10-7 (Neopatulin)

• Product Name: Neopatulin
• CAS No: 70402-10-7
• MF: C₇H₆O₄
• MW: 154.120142459869
• CID: 1015921
• PubChem ID: 155497
• Update Time: 2025-04-20

Neopatulin Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-4H-Furo[3,2-c]pyran-2(6H)-one
• 4H-Furo(3,2-c)pyran-2(6H)-one, 6-hydroxy-
• Neopatulin
• 6-hydroxy-4,6-dihydrofuro[3,2-c]pyran-2-one
• isopatulin
• UNII-45ZSX3D9J5
• 3-hydroxy-4,9-dioxabicyclo[4.3.0]nona-1,6-dien-8-one
• 6-HYDROXY-4H,6H-FURO[3,2-C]PYRAN-2-ONE
• FT-0672676
• CHEBI:145111
• DTXSID60990610
• 70402-10-7
• 6-HYDROXY-4H-FURO(3,2-C)PYRAN-2(6H)-ONE
• AKOS030254777
• 45ZSX3D9J5
• DB-229546
• Isopatulin / Neopatulin

• Inchi： 1S/C7H6O4/c8-6-2-5-4(3-10-6)1-7(9)11-5/h1-2,6,8H,3H2
• InChI Key： ZGBMSNKHUHZKEP-UHFFFAOYSA-N
• SMILES： O1C(C=C2C(=CC(=O)O2)C1)O

Computed Properties

• Exact Mass: 154.02700
• Monoisotopic Mass: 154.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: -0.29790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans